9-Amino-1,2,3,4-tetrahydroacridin-4-ol

• CAS No.: 130073-99-3
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 9-amino-1,2,3,4-tetrahydroacridin-4-ol
• InChI: InChI=1S/C13H14N2O/c14-12-8-4-1-2-6-10(8)15-13-9(12)5-3-7-11(13)16/h1-2,4,6,11,16H,3,5,7H2,(H2,14,15)
• InChI Key: BISIFJGUTDFVFR-UHFFFAOYSA-N
• SMILES: C1CC(C2=NC3=CC=CC=C3C(=C2C1)N)O
• Synonyms: 4-hydroxytacrine

Description

9-Amino-1,2,3,4-tetrahydroacridin-4-ol is a chemical compound structurally related to 1,2,3,4-tetrahydro-9-acridinamine (THA, Tacrine) and is identified as HP-029 . As a Tacrine analog, it was developed and evaluated as a potential therapeutic for Alzheimer's disease . Its primary researched mechanism of action is the in vitro inhibition of acetylcholinesterase, a key enzyme responsible for breaking down the neurotransmitter acetylcholine . By inhibiting this enzyme, the compound can increase acetylcholine levels in the brain, which is a core therapeutic strategy to counteract the cholinergic deficit associated with Alzheimer's disease. In vivo studies have demonstrated its activity in reversing scopolamine-induced memory impairment in a passive dark-avoidance paradigm in mice, a model predictive of potential efficacy in Alzheimer's disease . Furthermore, it has shown activity in reversing cognitive deficits in rats with ibotenic acid lesions in the nucleus basalis magnocellularis . A significant characteristic of this analog is its reportedly lower acute toxicity in both rats and mice compared to Tacrine, which has led to its progression into clinical trials for Alzheimer's disease . This product is intended for research and laboratory use only. It is not for diagnostic or therapeutic use, nor for human consumption.

Comparison with Similar Compounds

Structural Analogues of Tacrine

The tetrahydroacridine scaffold has been extensively modified to improve efficacy and reduce toxicity. Key analogues include:

Compound	Structural Feature	AChE Inhibition	Key Pharmacological Properties	Toxicity	Clinical Status
Tacrine (THA)	Base structure: 9-amino-1,2,3,4-tetrahydroacridine	IC₅₀ ≈ 0.2–0.5 μM	Potent AChE inhibition; limited blood-brain barrier (BBB) penetration; hepatotoxic metabolites	High hepatotoxicity	Discontinued (1990s)
4-OH-THA	4-hydroxyl substitution on THA core	Not explicitly reported	Identified as a major THA metabolite in rats; role in THA’s efficacy/toxicity unclear	Lower hepatotoxicity vs. THA*	Preclinical (metabolite)
Velnacrine (HP-029)	1-hydroxyl substitution; maleate salt	IC₅₀ ≈ 0.1–0.3 μM	Enhanced BBB penetration; inhibits norepinephrine/dopamine uptake (IC₅₀ = 0.07–0.3 μM)	Reduced acute toxicity vs. THA	Phase II trials (halted)
Suronacrine (HP-128)	1-hydroxyl + phenethylamino substitution	IC₅₀ ≈ 0.05–0.1 μM	Dual AChE inhibition and neurotransmitter modulation; neuroprotective in rotenone-induced models	Lower toxicity vs. THA	Phase I trials (halted)
Cyclopentaquinoline hybrids	Fused cyclopentaquinoline + dichlorobenzoic acid	IC₅₀ ≈ 0.01–0.1 μM	Multifunctional: AChE inhibition, antioxidant activity, NMDA receptor antagonism	Improved safety in vitro	Preclinical

*Inference from metabolite studies: Hydroxylation generally reduces hepatotoxicity .

Key Structural-Activity Relationship (SAR) Insights

• Hydroxyl Position :
  • 1-OH derivatives (e.g., velnacrine, suronacrine) exhibit stronger AChE inhibition and BBB penetration than 4-OH-THA due to optimized hydrogen bonding with AChE’s catalytic site .
  • 4-OH-THA’s hydroxyl group may reduce metabolic activation (and thus hepatotoxicity) but also diminish AChE affinity compared to THA .
• Substituent Effects: Phenethylamino groups (e.g., suronacrine) enhance neurotransmitter uptake inhibition, broadening therapeutic scope beyond AChE inhibition . Hybrid structures (e.g., cyclopentaquinoline-dichlorobenzoic acid) integrate multifunctional moieties for synergistic AD targeting .

Toxicity and Metabolic Profiles

• THA vs. Metabolites :
  • THA undergoes extensive hepatic metabolism to 1-OH, 2-OH, and 4-OH derivatives, which collectively account for ~45% of excreted dose in rats .
  • 4-OH-THA’s reduced hepatotoxicity compared to THA is hypothesized but requires direct validation .
• Clinical Candidates :
  • Velnacrine and suronacrine demonstrated lower acute toxicity in rodents but faced challenges in human trials (e.g., transient liver enzyme elevations) .

Preparation Methods

Reaction Conditions

• Solvent : Xylenes (mixed isomers) at a 10:1 v/w ratio relative to reactants.

• Catalyst Loading : 1.02–1.6 moles of PTSA per mole of 2-aminobenzonitrile.

• Temperature : 130–150°C, optimized at 145°C.

• Reaction Time : 10–15 hours, with 11–12 hours yielding optimal conversion.

A representative protocol involves:

• Heating 2-aminobenzonitrile (6.67 g) and PTSA (0.213 g) in xylenes (66.7 mL) to reflux.

• Dropwise addition of cyclohexanone (8.78 mL) in xylenes (8.8 mL) over 40 minutes.

• Refluxing for 10 hours, followed by a second PTSA charge (10.71 g) and refluxing for 5 additional hours.

This method achieves a 93.4% yield of 9-amino-1,2,3,4-tetrahydroacridine (free base), which is subsequently oxidized or functionalized to the 4-ol derivative.

Mechanistic Insights

The reaction proceeds via imine formation between the nitrile and ketone, followed by intramolecular cyclization. PTSA facilitates both steps by protonating intermediates, enhancing electrophilicity. Xylenes act as an azeotropic solvent, removing water via Dean-Stark distillation to shift equilibrium toward product formation.

Purification and Salt Formation

Crude products are purified via sequential basification and recrystallization:

Free Base Isolation

• The reaction mixture is cooled, filtered, and partitioned between dichloromethane and 5% NaOH.

• The organic layer is washed with water, treated with activated charcoal, and dried over K₂CO₃.

Hydrochloride Salt Preparation

• The free base (10 g) is dissolved in 6N HCl (50 mL) with heating.

• Acetonitrile (50 mL) is added, inducing precipitation upon cooling.

• Recrystallization from 3:1 acetonitrile/water yields >99.9% pure hydrochloride salt.

Comparative Analysis of Catalytic Systems

While PTSA is preferred, alternative catalysts include methanesulfonic acid and sulfuric acid. However, PTSA offers:

• Recyclability : Xylenes and residual catalyst are recoverable via distillation.

• Environmental Safety : Avoids hazardous byproducts (e.g., phosphorus oxychloride in Hofmann degradations).

Deuterated Analog Synthesis

Deuteration at the 1-position (9-amino-1,2,3,4-tetrahydroacridin-1-ol-d3) follows analogous routes, substituting deuterated cyclohexanone. GlpBio reports a molar mass of 217.28 g/mol for the deuterated variant, with stock solutions prepared in DMSO or acetonitrile .

Q & A

Q. Table 1. Key Synthetic Routes and Yields

Derivative	Method	Yield (%)	Key Reagents	Reference
9-Amino-6-(CF3)-THA-1-ol	Friedländer condensation	65	NH3, CF3COOH
6,7-Dimethoxy-THA-9-amine	Cyclization of 1-tetralone	72	LiAlH4, H2SO4

Q. Table 2. AChE Inhibition Data

Compound	IC50 (nM)	Ki (nM)	Species	Notes	Reference
9-Amino-THA-4-ol	180	150	Human	Baseline activity
9-Amino-6-(CF3)-THA-1-ol	15	12	Bovine	Enhanced lipophilicity